Cas no 88138-71-0 (Benzenamine, 4-[[5-(1H-imidazol-1-yl)pentyl]oxy]-)

• Product Name: Benzenamine, 4-[[5-(1H-imidazol-1-yl)pentyl]oxy]-
• CAS No: 88138-71-0
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 643614
• PubChem ID: 13219116
• Update Time: 2025-04-19

Benzenamine, 4-[[5-(1H-imidazol-1-yl)pentyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[[5-(1H-imidazol-1-yl)pentyl]oxy]-
• 4-(5-imidazol-1-ylpentoxy)aniline
• 4-{[5-(1H-Imidazol-1-yl)pentyl]oxy}aniline
• DTXSID90529215
• 88138-71-0

• Inchi： 1S/C14H19N3O/c15-13-4-6-14(7-5-13)18-11-3-1-2-9-17-10-8-16-12-17/h4-8,10,12H,1-3,9,11,15H2
• InChI Key： JMAZYVRBZJNMEB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)CCCCCN1C=NC=C1

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.1Ų